(E)-3-(furan-2-yl)-N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)acrylamide

• IUPAC Name: (E)-3-(furan-2-yl)-N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)prop-2-enamide
• InChI: InChI=1S/C14H15N3O2/c18-14(4-3-13-2-1-9-19-13)16-11-6-8-17-12(10-11)5-7-15-17/h1-5,7,9,11H,6,8,10H2,(H,16,18)/b4-3+
• InChI Key: UAKASKHZYVOIMP-ONEGZZNKSA-N
• Canonical SMILES: C1CN2C(=CC=N2)CC1NC(=O)C=CC3=CC=CO3
• Isomeric SMILES: C1CN2C(=CC=N2)CC1NC(=O)/C=C/C3=CC=CO3
• Molecular Formula: C14H15N3O2
• Molecular Weight: 257.29 g/mol

Description

(E)-3-(furan-2-yl)-N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)acrylamide is a compound that has been the subject of scientific research due to its potential therapeutic applications.

Scientific Research Applications

Synthetic Approaches and Chemical Properties

One of the foundational aspects of research on this compound involves synthetic methodologies that enable the creation of N-alkylated derivatives through reactions with halo compounds. The synthesis often involves key intermediate compounds that undergo various cyclization reactions under different conditions to yield a range of derivatives, including triazoles, oxadiazoles, and thiadiazoles. These processes highlight the compound's versatility as a precursor for synthesizing a wide range of heterocyclic compounds, demonstrating its importance in medicinal chemistry and material science (El-Essawy & Rady, 2011).

Mechanistic Insights and Polymerization

Investigations into the polymerization mechanisms of acrylamide derivatives have provided valuable insights. For instance, studies on the homopolymerizabilities of these compounds reveal how the structure of the amide compound influences the polymerization process. This research has implications for understanding the interaction dynamics between different molecular entities and can guide the development of new polymeric materials with tailored properties (Yamashita et al., 1984).

Applications in Material Science

The compound's derivatives have been explored for their potential applications in material science, such as in the synthesis of novel azines and azolotriazines. These derivatives, incorporating specific moieties, are studied for their properties and applications in creating functional materials. For instance, compounds with the dibromobenzofuran moiety have been synthesized, showcasing the possibility of generating novel materials with specific functionalities (Sanad & Mekky, 2018).

Biochemical Applications and Antiprotozoal Activity

Beyond material science, some derivatives exhibit biochemical significance. For example, studies on pyridine/pyridinium symmetrical bisamides, including furan-based derivatives, have shed light on their potential as supramolecular gelators, offering applications in selective sensing and drug release. These findings underscore the compound's relevance in developing new biochemical materials with specific sensing and release capabilities, which could be instrumental in pharmaceutical applications (Panja, Ghosh, & Ghosh, 2018).